2-(7-tert-butyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)-N-(2-methoxyethyl)acetamide

• Molecular Formula: C19H27N3O3S
• Molecular Weight: 377.5 g/mol
• IUPAC Name: 2-(7-tert-butyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C19H27N3O3S/c1-19(2,3)12-5-6-13-14(9-12)26-17-16(13)18(24)22(11-21-17)10-15(23)20-7-8-25-4/h11-12H,5-10H2,1-4H3,(H,20,23)
• InChI Key: MACKRNDBPJLXFD-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C=N3)CC(=O)NCCOC

Description

2-(7-tert-butyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)-N-(2-methoxyethyl)acetamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is a member of the benzothiolo[2,3-d]pyrimidine family and has been shown to exhibit a wide range of biological activities. In

Mechanism of Action

The exact mechanism of action of 2-(7-tert-butyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)-N-(2-methoxyethyl)acetamide is not yet fully understood. However, it has been proposed that the compound exerts its biological effects by inhibiting various enzymes and signaling pathways in the body.
Biochemical and Physiological Effects
Studies have shown that 2-(7-tert-butyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)-N-(2-methoxyethyl)acetamide exhibits a wide range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to induce apoptosis in cancer cells and inhibit the growth of various tumor cell lines. Furthermore, it has been shown to exhibit antibacterial and antifungal activities.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(7-tert-butyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)-N-(2-methoxyethyl)acetamide is its versatility in laboratory experiments. Its ability to inhibit various enzymes and signaling pathways makes it a valuable tool for studying the underlying mechanisms of various diseases and conditions. However, one of the limitations of this compound is its potential toxicity, which must be taken into consideration when designing experiments.

Future Directions

There are several future directions for the research and development of 2-(7-tert-butyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)-N-(2-methoxyethyl)acetamide. One potential area of focus is the development of more potent and selective analogs of this compound. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential therapeutic applications. Lastly, more research is needed to determine the safety and toxicity profile of this compound in humans.
In conclusion, 2-(7-tert-butyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)-N-(2-methoxyethyl)acetamide is a synthetic compound that has shown promise in scientific research due to its potential therapeutic properties. Its versatility in laboratory experiments and wide range of biological activities make it a valuable tool for studying the underlying mechanisms of various diseases and conditions. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(7-tert-butyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)-N-(2-methoxyethyl)acetamide involves the reaction of 2-aminothiophenol with ethyl acetoacetate in the presence of ammonium acetate to form 2-amino-4-(ethylsulfanyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine-4(3H)-one. This intermediate is then reacted with tert-butyl chloroacetate to obtain 2-(7-tert-butyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)-N-tert-butylacetamide, which is subsequently reacted with methoxyethylamine to give the final product.

Scientific Research Applications

2-(7-tert-butyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)-N-(2-methoxyethyl)acetamide has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. Additionally, it has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.